Cas no 1261580-33-9 (2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1261580-33-9
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913302
• Update Time: 2025-11-01

2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-6-12(16)11(15)5-9(10)13-2-1-8(3-4-17)7-18-13/h1-2,5-7H,3H2
• InChI Key： UNOUDYZNNMWYNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(CC#N)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile

Introduction to 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1261580-33-9)

2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile, a compound with the chemical formula C₁₁H₄Cl₃N₂, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine atoms in its aromatic ring and the pyridine core makes it a versatile intermediate for synthesizing more complex molecules.

The CAS number 1261580-33-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to distinguish between different chemical entities, especially when dealing with substances that may have similar names or properties. The systematic naming of chemicals, as per the International Union of Pure and Applied Chemistry (IUPAC) standards, further enhances the clarity and consistency in chemical communication.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile. Its structural motif suggests possible interactions with biological targets, making it a candidate for drug discovery programs. Specifically, the chlorinated phenyl ring can serve as a pharmacophore, influencing binding affinity and selectivity. Researchers have been particularly intrigued by its potential role in developing treatments for neurological disorders, where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The acetonitrile group at the 5-position of the pyridine ring provides a reactive site for further functionalization. This feature has enabled chemists to design derivatives with tailored properties for specific applications. For instance, modifications at this position can alter solubility, metabolic stability, or binding affinity, making it possible to fine-tune the compound's behavior in biological systems.

The agrochemical industry has also shown interest in 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile due to its structural similarity to known pesticides and herbicides. The chlorine atoms contribute to its bioactivity by enhancing electron-withdrawing effects and improving interaction with biological targets. While traditional chlorinated compounds have faced scrutiny regarding environmental persistence and toxicity, modern research focuses on developing greener alternatives that maintain efficacy while minimizing ecological impact.

Recent studies have highlighted the compound's role in developing novel materials with applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions has been explored in catalysis and material science. The pyridine core acts as a ligand, facilitating coordination with transition metals to create catalysts for organic transformations. Such findings underscore the compound's versatility and highlight its potential contributions to interdisciplinary research.

The synthesis of 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic precursors followed by cyclization or condensation steps. Advances in synthetic methodologies have enabled more efficient production processes, reducing waste and improving scalability.

In conclusion, 2-(2,4,5-Trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1261580-33-9) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with potential biological activity. As research continues to uncover new uses for this compound, it will undoubtedly remain a topic of interest for scientists across various disciplines.